![molecular formula C8H8N2O2S B1431976 2-(Ethylsulfonyl)nicotinonitrile CAS No. 1437794-55-2](/img/structure/B1431976.png)
2-(Ethylsulfonyl)nicotinonitrile
Overview
Description
2-(Ethylsulfonyl)nicotinonitrile is a chemical compound with the molecular formula C8H8N2O2S . It has a molecular weight of 196.23 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code: 1S/C8H8N2O2S/c1-2-13(11,12)8-7(6-9)4-3-5-10-8/h3-5H,2H2,1H3 . This indicates that the molecule consists of a nicotinonitrile group attached to an ethylsulfonyl group.Physical And Chemical Properties Analysis
This compound has a molecular weight of 196.23 . Its density is 1.3±0.1 g/cm3 and it has a boiling point of 431.4±45.0 °C at 760 mmHg .Safety and Hazards
Mechanism of Action
Target of Action
It is known that nitrile-containing pharmaceuticals have been approved by the fda for the management of a broad range of clinical conditions . The incorporation of a nitrile group into lead compounds has gradually become a promising strategy in rational drug design as it can bring additional benefits including enhanced binding affinity to the target .
Mode of Action
Nitrile-containing pharmaceuticals are known to improve the pharmacokinetic profile of parent drugs and reduce drug resistance . This suggests that 2-(Ethylsulfonyl)nicotinonitrile may interact with its targets in a way that enhances its binding affinity, leading to changes in the function of the target.
Biochemical Pathways
Nitrile-containing pharmaceuticals are known to have broad applications in various clinical conditions , suggesting that they may affect multiple biochemical pathways.
Pharmacokinetics
The incorporation of a nitrile group into pharmaceuticals is known to improve their pharmacokinetic profile . This suggests that this compound may have favorable ADME properties that enhance its bioavailability.
Result of Action
Given that nitrile-containing pharmaceuticals have been approved for the management of a broad range of clinical conditions , it can be inferred that this compound may have diverse effects at the molecular and cellular levels.
Properties
IUPAC Name |
2-ethylsulfonylpyridine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O2S/c1-2-13(11,12)8-7(6-9)4-3-5-10-8/h3-5H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBKZVOHCUNIYPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=C(C=CC=N1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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